Cas no 2306246-93-3 (methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride)

• Product Name: methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride
• CAS No: 2306246-93-3
• MF: C₁₀H₁₈ClF₂NO₂
• MW: 257.705229282379
• CID: 5303943
• Update Time: 2026-03-10

methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-amino-4,4-difluoro-, methyl ester, hydrochloride (1:1), (αR)-
• methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride

• Inchi： 1S/C10H17F2NO2.ClH/c1-15-9(14)8(13)6-7-2-4-10(11,12)5-3-7;/h7-8H,2-6,13H2,1H3;1H/t8-;/m1./s1
• InChI Key： FPDUMVCAOUQLJR-DDWIOCJRSA-N
• SMILES： C(C1CCC(F)(F)CC1)[C@@H](N)C(=O)OC.Cl

Additional information on methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride

Introduction to Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride (CAS No: 2306246-93-3)

Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride, a compound with the chemical identifier CAS No: 2306246-93-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a chiral center and fluorinated cyclohexyl group, contribute to its unique chemical and biological properties.

The synthesis of Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride involves intricate organic transformations that highlight the sophistication of modern synthetic methodologies. The hydrochloride salt form enhances the stability and bioavailability of the compound, making it a promising candidate for further development in drug discovery. The chiral purity of the (2R)-enantiomer is crucial, as it ensures that the compound exhibits the desired pharmacological activity without unwanted side effects.

Recent research in medicinal chemistry has demonstrated that fluorinated aromatic and heterocyclic compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of two fluorine atoms in the cyclohexyl ring of Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride is a strategic design choice that likely contributes to its favorable pharmacokinetic properties. This feature has been widely explored in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can interact with specific neurotransmitter receptors, modulating neuronal activity. The precise stereochemistry of Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride is believed to play a critical role in its interaction with these targets, ensuring high selectivity and efficacy.

In addition to its neurological applications, this compound has shown promise in preclinical studies for its potential anti-inflammatory and analgesic properties. The combination of an amino group and a hydrophobic fluorinated cyclohexyl moiety suggests that it may be able to interact with multiple inflammatory pathways simultaneously. This multifaceted approach could lead to more effective treatments for chronic inflammatory conditions.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability upon oral administration. This is particularly important for therapeutic agents that require systemic delivery. The stability of the hydrochloride salt under various storage conditions further adds to its appeal as a pharmaceutical candidate.

Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to elucidate the binding interactions of Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride with biological targets. These studies have provided valuable insights into its mechanism of action and have helped guide the optimization process for future derivatives. The results from these computational analyses are consistent with experimental data obtained from in vitro assays.

The synthesis and characterization of this compound also highlight the importance of green chemistry principles in modern drug development. Efforts have been made to minimize waste and improve yields through catalytic processes and solvent recovery techniques. These sustainable practices are essential for ensuring that pharmaceutical production remains environmentally responsible while maintaining high standards of quality and efficiency.

Future directions for research on Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride include exploring its potential as a prodrug or scaffold for further chemical modifications. By understanding its metabolic pathways and interactions with enzymes, researchers can design analogs with improved pharmacological profiles. Additionally, investigating its behavior in animal models will provide crucial data for assessing its safety and efficacy before human clinical trials.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of Methyl (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoate;hydrochloride exemplifies how advances in synthetic chemistry can lead to innovative solutions for unmet medical needs. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes in various therapeutic areas.